Cas no 119836-11-2 (1-(3-chlorophenyl)piperidin-4-ol)

• Product Name: 1-(3-chlorophenyl)piperidin-4-ol
• CAS No: 119836-11-2
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD16308301
• CID: 4576994
• PubChem ID: 14212772
• Update Time: 2025-06-13

1-(3-chlorophenyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)piperidin-4-ol

• MDL： MFCD16308301
• Inchi： 1S/C11H14ClNO/c12-9-2-1-3-10(8-9)13-6-4-11(14)5-7-13/h1-3,8,11,14H,4-7H2
• InChI Key： GUJKBOMAIZCAQO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2)CCC(O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(3-chlorophenyl)piperidin-4-ol

Comprehensive Overview of 1-(3-chlorophenyl)piperidin-4-ol (CAS No. 119836-11-2): Properties, Applications, and Research Insights

1-(3-chlorophenyl)piperidin-4-ol (CAS No. 119836-11-2) is a chemically significant compound belonging to the class of piperidine derivatives, which are widely studied for their diverse applications in medicinal chemistry and material science. This compound features a chlorophenyl moiety attached to a piperidin-4-ol scaffold, making it a versatile intermediate for synthesizing more complex molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing pharmaceutical intermediates, biologically active molecules, and specialty chemicals.

The structural uniqueness of 1-(3-chlorophenyl)piperidin-4-ol lies in its chlorine substitution at the meta-position of the phenyl ring, which can influence electronic properties and binding affinity in target interactions. This characteristic has sparked interest in its use for designing CNS-targeting compounds, as piperidine derivatives are known to modulate neurotransmitter systems. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such building blocks for virtual screening and lead optimization.

From a synthetic perspective, CAS No. 119836-11-2 is often utilized in multi-step organic synthesis, particularly in reactions like N-alkylation, O-functionalization, or cross-coupling protocols. Its hydroxyl group and tertiary amine functionality offer handles for further derivatization, aligning with the growing demand for custom synthesis in contract research organizations (CROs). Environmental and regulatory considerations also drive innovation in green chemistry approaches for producing such intermediates, with emphasis on catalyst efficiency and waste reduction.

Analytical characterization of 1-(3-chlorophenyl)piperidin-4-ol typically involves advanced techniques like HPLC purity analysis, NMR spectroscopy, and mass spectrometry, which are critical for quality control in GMP-compliant manufacturing. The compound’s stability under various pH conditions and thermal profiles is frequently investigated to ensure suitability for formulation development. These aspects resonate with current industry focus on QbD (Quality by Design) principles and regulatory compliance in chemical production.

Emerging applications of piperidin-4-ol derivatives in material science, such as their use in liquid crystals or polymeric additives, have expanded the relevance of this compound beyond traditional domains. Additionally, its structural motif appears in patents related to bioactive agrochemicals, reflecting cross-disciplinary utility. With the rise of precision medicine and targeted therapies, the demand for tailored heterocyclic compounds like CAS 119836-11-2 is expected to grow, particularly in small-molecule drug development pipelines.

In conclusion, 1-(3-chlorophenyl)piperidin-4-ol represents a compelling case study in the intersection of structural diversity and functional adaptability in organic chemistry. Its continued exploration underscores the importance of molecular innovation in addressing challenges across pharmaceuticals, materials, and beyond. Future research may uncover novel roles for this scaffold in catalysis or supramolecular chemistry, further solidifying its industrial and academic value.